Cas no 85720-96-3 (Naphtho[2,1-d]-1,2,3-oxadiazole-5,9-disulfonicacid)

• Product name: Naphtho[2,1-d]-1,2,3-oxadiazole-5,9-disulfonicacid
• CAS No: 85720-96-3
• MF: C₁₀H₆N₂O₇S₂
• MW: 330.293839931488
• CID: 731004

Naphtho[2,1-d]-1,2,3-oxadiazole-5,9-disulfonicacid Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-d]-1,2,3-oxadiazole-5,9-disulfonicacid
• benzo[g][1,2,3]benzoxadiazole-5,9-disulfonic acid
• naphth[2,1-d]-1,2,3-oxadiazole-5,9-disulphonic acid
• Naphth[2,1-d]-1,2,3-oxadiazole-5,9-disulfonic acid
• Einecs 288-405-0
• Naphtho[2,1-d]-1,2,3-oxadiazole-5,9-disulfonic acid

• Inchi： 1S/C10H6N2O7S2/c13-20(14,15)7-3-1-2-5-8(21(16,17)18)4-6-10(9(5)7)19-12-11-6/h1-4H,(H,13,14,15)(H,16,17,18)
• InChI Key： LECKNZAHKTZQKV-UHFFFAOYSA-N
• SMILES： O1C2=C3C(C=CC=C3S(O)(=O)=O)=C(S(O)(=O)=O)C=C2N=N1

Computed Properties

• Exact Mass: 744.10568
• Monoisotopic Mass: 744.10568
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 52
• Rotatable Bond Count: 11
• Complexity: 1620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 299

Experimental Properties

• Density: 1.915
• Refractive Index: 1.755